Cas no 1353989-45-3 (Toluene-4-sulfonic acid 1-acetyl-pyrrolidin-2-ylmethyl ester)

• Product Name: Toluene-4-sulfonic acid 1-acetyl-pyrrolidin-2-ylmethyl ester
• CAS No: 1353989-45-3
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 2158093
• Update Time: 2023-08-05

Toluene-4-sulfonic acid 1-acetyl-pyrrolidin-2-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Toluene-4-sulfonic acid 1-acetyl-pyrrolidin-2-ylmethyl ester
• (1-acetylpyrrolidin-2-yl)methyl 4-methylbenzenesulfonate
• AM95039
• Toluene-4-sulfonic acid 1-acetylpyrrolidin-2-ylmethyl ester

• Inchi： 1S/C14H19NO4S/c1-11-5-7-14(8-6-11)20(17,18)19-10-13-4-3-9-15(13)12(2)16/h5-8,13H,3-4,9-10H2,1-2H3
• InChI Key： HRPUWRNUENMIMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCCN1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Topological Polar Surface Area: 72.1